2-(3,4-dimethylphenoxy)-N-[4-(1-pyrrolidinyl)phenyl]acetamide

• IUPAC Name: 2-(3,4-dimethylphenoxy)-N-(4-pyrrolidin-1-ylphenyl)acetamide
• InChI: InChI=1S/C20H24N2O2/c1-15-5-10-19(13-16(15)2)24-14-20(23)21-17-6-8-18(9-7-17)22-11-3-4-12-22/h5-10,13H,3-4,11-12,14H2,1-2H3,(H,21,23)
• InChI Key: NRTACHHRVHDOAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=CC=C(C=C2)N3CCCC3)C
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

2-(3,4-dimethylphenoxy)-N-[4-(1-pyrrolidinyl)phenyl]acetamide, also known as DMPPA, is a chemical compound that has been the subject of numerous scientific studies due to its potential as a therapeutic agent. It was first synthesized in the early 2000s and has since been studied extensively for its effects on various biological systems.

Mechanism of Action

2-(3,4-dimethylphenoxy)-N-[4-(1-pyrrolidinyl)phenyl]acetamide works by binding to and activating the α7 nicotinic acetylcholine receptor (nAChR), a receptor that is involved in various biological processes such as neurotransmission, inflammation, and cell survival. Activation of this receptor has been shown to have numerous beneficial effects on the body, including reducing inflammation, improving cognitive function, and promoting cell survival.
Biochemical and Physiological Effects:
2-(3,4-dimethylphenoxy)-N-[4-(1-pyrrolidinyl)phenyl]acetamide has been shown to have a number of biochemical and physiological effects in various animal models. It has been shown to reduce inflammation and pain in models of arthritis and neuropathic pain, improve cognitive function in models of Alzheimer's disease, and reduce seizures in models of epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of 2-(3,4-dimethylphenoxy)-N-[4-(1-pyrrolidinyl)phenyl]acetamide is that it has been shown to have a high degree of selectivity for the α7 nAChR, meaning that it is unlikely to interact with other receptors in the body. This makes it a useful tool for studying the effects of α7 nAChR activation in various biological systems. However, one limitation of 2-(3,4-dimethylphenoxy)-N-[4-(1-pyrrolidinyl)phenyl]acetamide is that it has poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are numerous potential future directions for research on 2-(3,4-dimethylphenoxy)-N-[4-(1-pyrrolidinyl)phenyl]acetamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. It has also been suggested that 2-(3,4-dimethylphenoxy)-N-[4-(1-pyrrolidinyl)phenyl]acetamide may have potential as an anti-cancer agent, as it has been shown to induce cell death in certain cancer cell lines. Additionally, further research is needed to fully understand the mechanisms underlying the anti-inflammatory and analgesic effects of 2-(3,4-dimethylphenoxy)-N-[4-(1-pyrrolidinyl)phenyl]acetamide, as well as its potential use in the treatment of other conditions such as depression and anxiety.

Synthesis Methods

2-(3,4-dimethylphenoxy)-N-[4-(1-pyrrolidinyl)phenyl]acetamide can be synthesized through a multi-step process involving the reaction of 3,4-dimethylphenol with chloroacetyl chloride, followed by the reaction with 1-pyrrolidinecarboxamide and 4-bromoaniline. The resulting product is then purified through various methods to obtain the final compound.

Scientific Research Applications

2-(3,4-dimethylphenoxy)-N-[4-(1-pyrrolidinyl)phenyl]acetamide has been studied for its potential use as a therapeutic agent in various diseases and conditions. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties, making it a promising candidate for the treatment of conditions such as chronic pain, epilepsy, and neuroinflammation.